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Compound of Interest

Compound Name: ST1074

Cat. No.: B12377407

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the use of the 10-1074

antibody, a potent broadly neutralizing antibody (bNAb) against the Human Immunodeficiency

Virus Type 1 (HIV-1).

Introduction
The 10-1074 antibody is a recombinant human IgG1 lambda monoclonal antibody that targets

the V3 glycan supersite on the HIV-1 envelope glycoprotein gp120.[1][2] It is a next-generation

bNAb with potent neutralizing activity against a wide array of HIV-1 strains.[1] The 10-1074

antibody is currently under investigation for both the prevention and treatment of HIV-1

infection.[1]
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Characteristic Description

Target
V3 glycan supersite on HIV-1 envelope

glycoprotein gp120

Isotype Human IgG1λ

Source
Cloned from a single memory B cell of an HIV-1

infected individual

Mechanism of Action

Neutralizes HIV-1 by binding to the envelope

spike, inhibiting viral entry into host cells. It can

also mediate effector functions such as

antibody-dependent cellular cytotoxicity

(ADCC).[1]

Handling and Storage
Proper handling and storage of the 10-1074 antibody are crucial to maintain its activity and

ensure experimental reproducibility.

Storage:

Short-term (up to 1 month): Store at 2-8°C.

Long-term (up to 1 year): Aliquot to avoid repeated freeze-thaw cycles and store at -20°C

or -80°C.

Aliquoting: Aliquot the antibody into single-use volumes to minimize degradation from

repeated freeze-thaw cycles.

Dilution: For working solutions, dilute the antibody in a buffer recommended for the specific

application (e.g., PBS or cell culture medium).

Stability: Avoid prolonged exposure to room temperature.

Data Presentation
Neutralization Activity
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The 10-1074 antibody has demonstrated potent neutralizing activity against a broad range of

HIV-1 pseudoviruses. The half-maximal inhibitory concentration (IC50) values vary depending

on the viral strain.

HIV-1 Strain Clade IC50 (µg/mL) Reference

BG505_T332N A 0.015 [3]

Q23_17 A 0.005 [3]

AC10_29 A 0.001 [3]

BJOX2000 B < 0.01 [4]

CE0217 C < 0.01 [4]

X1632 B < 0.01 [4]

25710 A/E < 0.01 [4]

TRO.11 B - [5]

BF520 A - [5]

Note: IC50 values can vary between assays and laboratories. This table provides a

representative sample of the antibody's potency.

Binding Affinity
The binding affinity of the 10-1074 antibody to the HIV-1 envelope glycoprotein gp120 has been

characterized using methods such as Surface Plasmon Resonance (SPR). The dissociation

constant (Kd) is a measure of this affinity.

Antigen Apparent Kd (nM) Reference

YU-2 gp120 ~1 [6]

YU-2 gp140 ~1 [6]

CN54 rgp120 - [7]

JRFL rgp120 0.86 [7]
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Note: Binding affinities can be influenced by the specific gp120 variant and the experimental

conditions.

Experimental Protocols
TZM-bl Neutralization Assay
This assay measures the ability of the 10-1074 antibody to neutralize HIV-1 pseudoviruses by

quantifying the reduction in luciferase reporter gene expression in TZM-bl cells.

Materials:

TZM-bl cells

HIV-1 pseudoviruses

10-1074 antibody

Complete growth medium (DMEM, 10% FBS, penicillin-streptomycin)

DEAE-Dextran

Luciferase assay reagent

96-well cell culture plates (white, solid-bottom for luminescence reading)

Luminometer

Protocol:

Cell Seeding: Seed TZM-bl cells in a 96-well plate at a density of 1 x 10^4 cells per well in

100 µL of complete growth medium. Incubate overnight at 37°C, 5% CO2.

Antibody Dilution: Prepare serial dilutions of the 10-1074 antibody in complete growth

medium.

Neutralization Reaction: In a separate 96-well plate, mix 50 µL of the diluted antibody with 50

µL of HIV-1 pseudovirus (pre-titered to yield a desired level of luciferase activity). Incubate

for 1 hour at 37°C.
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Infection: Remove the medium from the TZM-bl cells and add 100 µL of the antibody-virus

mixture to each well. Include wells with virus only (positive control) and cells only

(background control).

Incubation: Incubate the plates for 48 hours at 37°C, 5% CO2.

Lysis and Luminescence Reading: After incubation, remove the supernatant and lyse the

cells using a luciferase assay reagent according to the manufacturer's instructions. Measure

the luminescence using a luminometer.

Data Analysis: Calculate the percent neutralization for each antibody concentration by

subtracting the background luminescence and normalizing to the positive control. Determine

the IC50 value, which is the antibody concentration that results in a 50% reduction in

luciferase activity.

Plate Preparation

Reaction Preparation

Infection and Analysis
Seed TZM-bl cells

in 96-well plate Incubate overnight

Add antibody-virus
mixture to cells

Prepare serial dilutions
of 10-1074 antibody

Mix antibody and
HIV-1 pseudovirus Incubate for 1 hour

Incubate for 48 hours Lyse cells and read
luminescence

Calculate % neutralization
and IC50

Click to download full resolution via product page

Workflow for the TZM-bl Neutralization Assay.

Enzyme-Linked Immunosorbent Assay (ELISA)
This protocol describes a sandwich ELISA to detect the binding of the 10-1074 antibody to

recombinant HIV-1 gp120.

Materials:

Recombinant HIV-1 gp120
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10-1074 antibody

HRP-conjugated anti-human IgG secondary antibody

Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

Blocking buffer (e.g., PBS with 1% BSA)

Wash buffer (e.g., PBS with 0.05% Tween-20)

TMB substrate

Stop solution (e.g., 2N H2SO4)

96-well ELISA plates

Plate reader

Protocol:

Coating: Coat the wells of a 96-well ELISA plate with 100 µL of recombinant gp120 (1-5

µg/mL in coating buffer). Incubate overnight at 4°C.

Washing: Wash the plate three times with wash buffer.

Blocking: Block the wells with 200 µL of blocking buffer for 1-2 hours at room temperature.

Washing: Wash the plate three times with wash buffer.

Primary Antibody Incubation: Add 100 µL of diluted 10-1074 antibody to the wells. Incubate

for 1-2 hours at room temperature.

Washing: Wash the plate five times with wash buffer.

Secondary Antibody Incubation: Add 100 µL of HRP-conjugated anti-human IgG secondary

antibody (diluted in blocking buffer) to each well. Incubate for 1 hour at room temperature.

Washing: Wash the plate five times with wash buffer.
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Substrate Development: Add 100 µL of TMB substrate to each well and incubate in the dark

until a blue color develops (typically 15-30 minutes).

Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from

blue to yellow.

Reading: Read the absorbance at 450 nm using a plate reader.
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Workflow for gp120 ELISA using 10-1074 antibody.
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Western Blot
This protocol outlines the use of the 10-1074 antibody to detect HIV-1 gp120 in a Western blot.

Materials:

Cell lysates or viral lysates containing gp120

SDS-PAGE gels

PVDF or nitrocellulose membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk in TBST)

10-1074 antibody

HRP-conjugated anti-human IgG secondary antibody

TBST (Tris-buffered saline with 0.1% Tween-20)

Chemiluminescent substrate

Imaging system

Protocol:

Sample Preparation: Prepare protein samples by mixing with Laemmli sample buffer and

heating at 95-100°C for 5-10 minutes.

SDS-PAGE: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature or

overnight at 4°C.
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Primary Antibody Incubation: Incubate the membrane with the 10-1074 antibody (diluted in

blocking buffer) for 1-2 hours at room temperature or overnight at 4°C.

Washing: Wash the membrane three times for 5-10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated anti-human

IgG secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

Washing: Wash the membrane three times for 10 minutes each with TBST.

Detection: Incubate the membrane with a chemiluminescent substrate according to the

manufacturer's instructions.

Imaging: Capture the chemiluminescent signal using an imaging system.

Flow Cytometry
This protocol describes the use of the 10-1074 antibody to detect surface expression of HIV-1

Env on infected cells.

Materials:

HIV-1 infected cells

Uninfected control cells

10-1074 antibody

Fluorochrome-conjugated anti-human IgG secondary antibody

FACS buffer (e.g., PBS with 2% FBS)

Fixable viability dye

Flow cytometer

Protocol:

Cell Preparation: Harvest and wash the infected and control cells with FACS buffer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Viability Staining: Stain the cells with a fixable viability dye to exclude dead cells from the

analysis.

Primary Antibody Staining: Incubate the cells with the 10-1074 antibody (diluted in FACS

buffer) for 30-60 minutes on ice, protected from light.

Washing: Wash the cells twice with FACS buffer.

Secondary Antibody Staining: Incubate the cells with a fluorochrome-conjugated anti-human

IgG secondary antibody for 30 minutes on ice, protected from light.

Washing: Wash the cells twice with FACS buffer.

Fixation (Optional): Fix the cells with a suitable fixative (e.g., 1-4% paraformaldehyde).

Data Acquisition: Acquire the data on a flow cytometer.

Data Analysis: Analyze the data using appropriate software, gating on live, single cells to

determine the percentage of Env-positive cells and the mean fluorescence intensity.

Signaling Pathways and Mechanism of Action
The primary mechanism of action of the 10-1074 antibody is the neutralization of HIV-1. By

binding to the V3 glycan supersite on gp120, it sterically hinders the conformational changes

required for the virus to engage with the host cell co-receptors (CCR5 or CXCR4), thereby

blocking viral entry. In addition to direct neutralization, the Fc region of the 10-1074 antibody

can engage with Fc receptors on immune cells, such as Natural Killer (NK) cells, leading to

Antibody-Dependent Cellular Cytotoxicity (ADCC) of infected cells.
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Mechanism of action of the 10-1074 antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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